1-Chloro-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-chloro-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C13H8ClN3/c1-8-6-12(14)17-11-5-3-2-4-10(11)16-13(17)9(8)7-15/h2-6H,1H3
• InChI Key: AKFXQYMORAUSBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1)Cl)C#N
• Molecular Formula: C13H8ClN3
• DSSTOX Substance ID: DTXSID30326705
• Molecular Weight: 241.67 g/mol
• Solubility: 15.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 121105-78-0

Description

1-Chloro-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile is a compound of interest in the field of organic chemistry, particularly in the synthesis of benzimidazole derivatives. These compounds have drawn attention due to their potential applications in various fields, including pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of derivatives like 1-Chloro-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile often involves the fusion of 1H-benzimidazole-2-acetonitrile with β-keto esters or β-aminocrotonate in the presence of ammonium acetate. Chlorination of these derivatives can yield the desired 1-chloropyrido[1,2-a]benzimidazole-4-carbonitriles, which can be further modified to produce various derivatives (Rida et al., 1988).

Molecular Structure Analysis

X-ray crystallography is often used to determine the molecular structure of these compounds. This technique provides detailed insights into the arrangement of atoms within the molecule and its geometric configuration, essential for understanding its chemical behavior and interactions (Chen et al., 2012).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, including formylation and substitution reactions, to form a range of derivatives. Their reactivity can be influenced by the presence of functional groups, such as nitriles and chlorides, which can participate in different chemical transformations (Badawey et al., 1992).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are determined using various analytical techniques. These properties are crucial for the compound's applications in different fields and can influence its storage and handling requirements.

Chemical Properties Analysis

The chemical properties of 1-Chloro-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile derivatives, such as their reactivity, stability, and potential biological activity, are central to their usefulness in various applications. Studies often focus on understanding these properties to tailor the compound for specific uses (Yan et al., 2009).

Scientific Research Applications

It’s worth noting that compounds containing benzimidazole scaffold, which are isosteres of the nitrogenous bases of nucleic acids, are known to have numerous therapeutic applications in medicine. They are the basis of many natural and synthetic biologically active substances. More than two-thirds of the known drugs used in clinical practice contain heterocyclic and, above all, nitrogen-containing fragments within their structure.

Compounds containing benzimidazole scaffold, which are isosteres of the nitrogenous bases of nucleic acids, are known to have numerous therapeutic applications in medicine. They are the basis of many natural and synthetic biologically active substances. More than two-thirds of the known drugs used in clinical practice contain heterocyclic and, above all, nitrogen-containing fragments within their structure.